Cas no 146511-08-2 (1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester)
146511-08-2 structure
Product Name:1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
CAS No:146511-08-2
MF:C6H8N2O4
MW:172.138721466064
CID:101152
PubChem ID:45099593
Update Time:2025-04-18
1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester
- METHYL 2,5-DIOXOPIPERAZINE-1-CARBOXYLATE
- 2,5-dioxo-piperazine-1-carboxylic acid methyl ester
- 1-Piperazinecarboxylicacid,2,5-dioxo-,methylester(9CI)
- DTXSID70667987
- 146511-08-2
-
- Inchi: 1S/C6H8N2O4/c1-12-6(11)8-3-4(9)7-2-5(8)10/h2-3H2,1H3,(H,7,9)
- InChI Key: OEHKZSGCTQERHR-UHFFFAOYSA-N
- SMILES: O(C)C(N1C(CNC(C1)=O)=O)=O
Computed Properties
- Exact Mass: 172.04800
- Monoisotopic Mass: 172.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.7A^2
- XLogP3: -0.9
Experimental Properties
- PSA: 75.71000
- LogP: -1.02210
1-Piperazinecarboxylicacid, 2,5-dioxo-, methyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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